Titanium48

Specification

• CAS No.: 14304-91-7
• Molecular Formula: C7H12O2
• Molecular Weight: 0

Introduction

Property	Value
Natural Abundance	73.72%
Atomic Mass	47.9479473 Da
Relative Isotopic Mass	47.9479473
Neutron Number (N)	26
Atomic Number (Z)	22
Mass Number (A)	48
Nuclear Stability	Stable
Nuclear Spin	0
Quadrupole Moment	0
Melting Point	1941 K
Boiling Point	3560 K
Crystal Structure	HCP
Specific Heat	0.523
Thermal Conductivity	21.9
Electron Affinity	0.07554 kJ/mole
Electronegativity	1.54 (Pauling scale)
Atomic Radius	147 pm
Covalent Radius	140 pm

These physical properties apply to titanium element generally, while the nuclear properties are specific to the Titanium-48 isotope.

Nuclear Structure Research

Groundbreaking Discoveries in Nuclear Structure

Recent research conducted by Osaka Metropolitan University has revealed remarkable findings about the nuclear structure of Titanium-48. Researchers led by graduate student Maito Okada, Associate Professor Wataru Horiuchi, and Professor Naoyuki Itagaki from the Graduate School of Science have discovered that the nuclear structure of Titanium-48 changes depending on the distance from the center of the nucleus.

The team employed theoretical calculations and compared them with experimental data to determine that Titanium-48 exhibits a transition from a shell model structure to an alpha-cluster structure as the distance from the nucleus center increases. This discovery challenges conventional understanding of nuclear structure and provides new insights into nuclear physics.

Shell Model vs. Alpha-Cluster Structure

The shell model and alpha-cluster model represent two different theoretical frameworks for understanding nuclear structure:

• Shell Model: In this traditional model, which is symmetric, each nucleon (proton or neutron) moves independently within the nucleus in defined energy levels or "shells," similar to electron shells in atoms.

• Alpha-Cluster Structure: This model proposes that some nuclei contain clusters of two protons and two neutrons (alpha particles) within their structure, creating an asymmetrical configuration.

The research team calculated the collision effect of high-energy accelerated protons and alpha-particles on Titanium-48. Their analysis was based on a theory of nuclear reactions in which proton impacts reflect the structure near the surface of the target nucleus, while alpha-particle collisions reveal the structure of the outer regions.

The results demonstrated that Titanium-48 undergoes a structural transition from a shell model at the center to an alpha-cluster structure at the periphery of the nucleus. This finding suggests a more complex nuclear organization than previously understood.

Applications and Uses

Radioisotope Production

One of the primary applications of Titanium-48 is in the production of Vanadium-48 (V-48), an important radioisotope. V-48 is produced through nuclear reactions involving Titanium-48.

The nuclear reaction can be represented as:
48Ti(p,n)48V

In this reaction, a proton (p) collides with a Titanium-48 nucleus, resulting in the emission of a neutron (n) and the formation of Vanadium-48.

Medical and Nutritional Research

Vanadium-48 produced from Titanium-48 has important applications in:

• Nutritional Studies: V-48 is used as a radiotracer to study the role of vanadium in biological systems and metabolic processes.

• PET Instrumentation Calibration: The radioisotope plays a crucial role in calibrating Positron Emission Tomography (PET) instruments, which are vital for medical diagnostics.

Nuclear Physics Research

The unique nuclear properties of Titanium-48 make it valuable for fundamental research in nuclear physics. Beyond the recent discoveries about its nuclear structure, Titanium-48 has been studied in relation to:

• Neutrino Mass Research: The special decay of calcium-48 to titanium-48, which occurs over trillions of years, depends on the unknown mass of neutrinos. This connection makes Titanium-48 relevant to research aimed at determining neutrino mass.

• Space Radiation Studies: Research has examined the effects of high-energy Titanium-48 ions on biological systems, particularly hematopoietic stem/progenitor cells, providing insights into radiation effects relevant to space travel.

Production and Availability

Isotopic Enrichment

Titanium-48 can be enriched or depleted to specific concentrations for research and industrial applications. Companies like Urenco Stable Isotopes offer Titanium-48 enriched to greater than 99.9% purity or depleted to less than 1%.

Available Forms

Titanium-48 is commercially available in various chemical forms, primarily:

• Metal Powder: Pure titanium metal containing the Titanium-48 isotope.

• Titanium Oxide (TiO2): The oxide form of titanium containing the Titanium-48 isotope.

These forms are suitable for different applications, depending on the specific requirements of the research or industrial process.

Relation to Other Titanium Isotopes

Titanium has five stable isotopes, with Titanium-48 being the most abundant. The following table compares the properties of all stable titanium isotopes:

Isotope	Atomic Mass (Da)	Natural Abundance (%)	Nuclear Spin
46Ti	45.9526294	8.25	0
47Ti	46.9517640	7.44	5/2
48Ti	47.9479473	73.72	0
49Ti	48.9478711	5.41	7/2
50Ti	49.9447921	5.18	0

Each isotope has unique applications. For example, Titanium-47 is occasionally used as an alternative precursor for V-48 production, while Titanium-50 is used in the production of superheavy elements through bombardment of lead or bismuth targets.